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Compound of Interest

Compound Name: 5,7-Dimethoxy-3-hydroxyflavone

Cat. No.: B12050718

Get Quote

Executive Summary & Chemical Verification
Immediate Action Required: Before initiating any disposal workflow, you must verify the exact

chemical identity.[1][2] 5,7-Dimethoxy-3-hydroxyflavone is a specific derivative of Galangin

(3,5,7-Trihydroxyflavone).[1][2] In chemical inventories, it is frequently mislabeled or confused

with its isomers (e.g., 5,7-Dimethoxyflavone or 7,3'-Dimethoxy-3-hydroxyflavone).[1][2]

Verification Matrix:
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Parameter Specification Critical Note

Chemical Name
5,7-Dimethoxy-3-
hydroxyflavone

Also known as Galangin

5,7-dimethyl ether

Molecular Formula C₁₇H₁₄O₅
Distinct from Dimethoxyflavone

(C₁₇H₁₄O₄)

Molecular Weight ~298.29 g/mol
Verify against your Certificate

of Analysis (CoA)

CAS Number Variable by vendor
Common isomer CAS: 21392-

57-4 (check specific vial)

Physical State Solid (Powder) Usually off-white to yellow

| Solubility | DMSO, Methanol, Ethanol | Low solubility in water |[1][2][3][4][5][6]

Hazard Profile & Regulatory Status
As a Senior Application Scientist, I approach disposal not just as "throwing it away," but as a

risk-mitigation strategy. While this specific flavonoid is not a P-listed or U-listed acute toxin

under US EPA RCRA regulations [1], it must be managed as Hazardous Chemical Waste due

to its status as a research chemical with presumed irritant properties.[1][2]

GHS Classification (Presumed/Generic for Flavonoid Ethers):

Signal Word: WARNING

H315: Causes skin irritation.[1][2][7]

H319: Causes serious eye irritation.[1][2][7]

H335: May cause respiratory irritation.[1][2][7]

Disposal Principle: This compound is a non-halogenated organic solid.[1][2] It must never be

flushed down the drain or disposed of in regular trash.[1][2]
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The following protocols are designed to be self-validating. You must confirm the state of the

waste (Solid vs. Liquid) before selecting the waste stream.[1][2]

Protocol A: Solid Waste Disposal (Pure Substance)
Use this for expired powder, contaminated weighing boats, or spill cleanup residues.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

hazardous waste bag (poly-lined).[1][2]

Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) as flavonoids can

be combustible.[1][2]

Labeling:

Primary Constituent: "5,7-Dimethoxy-3-hydroxyflavone" (Do not use abbreviations like

"DMF" which conflicts with Dimethylformamide).[1]

Hazard Checkbox: Mark "Irritant" and "Toxic" (precautionary).[1][2]

Final Disposition: High-temperature incineration via a licensed hazardous waste contractor.

Protocol B: Liquid Waste Disposal (Solutions)
Use this for HPLC waste, stock solutions in DMSO/Methanol.[1]

Solvent Identification: The disposal path is dictated by the solvent, not the solute.[1][2]

Segregation Logic:

Scenario 1 (Non-Halogenated): Dissolved in Ethanol, Methanol, or DMSO.[1][2]

Red Can / Organic Waste Stream.

Scenario 2 (Halogenated): Dissolved in Dichloromethane or Chloroform.[1][2]

Yellow Can / Halogenated Waste Stream.

Scenario 3 (Aqueous): Dissolved in >90% water/buffer.[1][2]
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Aqueous Waste Stream (Only if no heavy metals/biologics are present).[1][2]

Decision Logic & Workflow
The following diagram illustrates the critical decision points for disposing of 5,7-Dimethoxy-3-
hydroxyflavone. This workflow ensures compliance with standard Environmental Health &

Safety (EHS) regulations.

Waste Generation:
5,7-Dimethoxy-3-hydroxyflavone

Determine Physical State

Solid Waste
(Powder, Wipes, Weigh Boats)

Pure Substance

Liquid Solution

Dissolved

Container: Wide-Mouth Jar
Tag: Solid Organic Waste

Identify Primary Solvent

Non-Halogenated Solvent
(DMSO, EtOH, MeOH)

No Halogens

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Container: Safety Can (Red)
Tag: Flammable/Organic

Container: Safety Can (Yellow)
Tag: Halogenated Waste

Final Disposal:
High-Temp Incineration

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethoxyflavone
https://www.benchchem.com/product/b12050718/docs?utm_src=pdf-body#5-7-dimethoxy-3-hydroxyflavone-proper-disposal-procedures
https://www.benchchem.com/product/b12050718/docs?utm_src=pdf-body#5-7-dimethoxy-3-hydroxyflavone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5,7-Dimethoxy-3-hydroxyflavone waste streams

based on physical state and solvent composition.

Emergency Spill Management
In the event of a spill, speed and containment are paramount.[1][2] This protocol minimizes

exposure and prevents environmental release.[1][2]

PPE Required: Nitrile gloves (double-gloved recommended for DMSO solutions), safety

goggles, lab coat, and N95 dust mask (if powder is aerosolized).[1][2]

Step Action Rationale

1. Secure

Evacuate immediate area if

dust is airborne.[1][2] Mark the

zone.

Prevents inhalation exposure

to fine particulates.

2.[2] Contain

Dry Spill: Cover with wet paper

towels to prevent dust.[1][2]

Wet Spill: Surround with

absorbent pads/vermiculite.[1]

[2]

"Wet covering" prevents the

aerosolization of dry powder

during sweeping.[1][2]

3. Clean

Scoop material into a

hazardous waste bag. Wash

area with soap and water 3x.

[1][2]

Flavonoids are lipophilic; soap

is required to solubilize

residues.[1][2]

4. Verify
Check surface under UV light

(if available).[1][2]

Many flavonoids fluoresce; this

confirms removal of residues.

[1][2]

5. Dispose

Place all cleanup materials

(gloves, pads) into the Solid

Waste stream.[1][2]

Contaminated debris is

regulated as the chemical

itself.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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